Methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate

• Molecular Formula: C16H13NO4S
• Molecular Weight: 315.3 g/mol
• IUPAC Name: methyl 3-(1,3-dioxoisoindol-2-yl)-2-thiophen-3-ylpropanoate
• InChI: InChI=1S/C16H13NO4S/c1-21-16(20)13(10-6-7-22-9-10)8-17-14(18)11-4-2-3-5-12(11)15(17)19/h2-7,9,13H,8H2,1H3
• InChI Key: AZIKIYDTHCHZHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CN1C(=O)C2=CC=CC=C2C1=O)C3=CSC=C3

Description

Methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate is a useful research compound. Its molecular formula is C16H13NO4S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To pure methyl 2-(thiophen-3-yl)acetate (E41) in THF cooled to −78° C. was added LiHMDS, and the solution stirred at −78° C. for 30 min. Then N-(bromomethyl)phthalimide was added directly, and the solution was allowed to warm to 0° C. The mixture was poured into NaHCO3 (sat), extracted with EtOAc, dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 0-40% EtOAc/Hex) gave pure methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate (E45).

Synthesis routes and methods II

Procedure details

To pure methyl 2-(thiophen-3-yl)acetate in THF cooled to −78° C. was added LiHMDS and the solution stirred at −78° C. for 30 min. Then N-(bromomethyl)phthalimide was added directly and the solution was allowed to warm to 0° C. The mixture was poured into NaHCO3(sat) extracted with EtOAc, dried (Na2SO4), filtered, and evaporated. Column chromatography (SiO2, 0-40% EtOAc/Hex) gave pure methyl 3-(1,3-dioxoisoindolin-2-yl)-2-(thiophen-3-yl)propanoate (E429).